N-[2-(3,4-dimethoxybenzoyl)-3-methyl-1-benzofuran-6-yl]-3,5-dimethoxybenzamide

• IUPAC Name: N-[2-(3,4-dimethoxybenzoyl)-3-methyl-1-benzofuran-6-yl]-3,5-dimethoxybenzamide
• InChI: InChI=1S/C27H25NO7/c1-15-21-8-7-18(28-27(30)17-10-19(31-2)14-20(11-17)32-3)13-23(21)35-26(15)25(29)16-6-9-22(33-4)24(12-16)34-5/h6-14H,1-5H3,(H,28,30)
• InChI Key: ZMHWVCSJMCUQFI-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(OC2=C1C=CC(=C2)NC(=O)C3=CC(=CC(=C3)OC)OC)C(=O)C4=CC(=C(C=C4)OC)OC
• Molecular Formula: C27H25NO7
• Molecular Weight: 475.5 g/mol

Description

N-[2-(3,4-dimethoxybenzoyl)-3-methyl-1-benzofuran-6-yl]-3,5-dimethoxybenzamide (DMB-MA) is a novel compound with a wide range of potential applications in scientific research and drug discovery. It is a functionalized benzamide derivative with a unique combination of functional groups and structural features, which makes it an attractive candidate for further research.

Mechanism of Action

N-[2-(3,4-dimethoxybenzoyl)-3-methyl-1-benzofuran-6-yl]-3,5-dimethoxybenzamide has a unique mechanism of action that is not yet fully understood. It is believed to act as an inhibitor of the enzyme cyclooxygenase-2 (COX-2), which is involved in inflammation. Additionally, it may act as a modulator of the enzyme 5-lipoxygenase (5-LOX), which is involved in the production of leukotrienes, which are pro-inflammatory molecules.
Biochemical and Physiological Effects
This compound has been shown to have a wide range of biochemical and physiological effects. In vitro studies have shown that it can inhibit the activity of COX-2 and 5-LOX, as well as modulate the expression of various proteins and enzymes. Additionally, it has been shown to have anti-inflammatory and antioxidant effects in animal models.

Advantages and Limitations for Lab Experiments

The main advantage of using N-[2-(3,4-dimethoxybenzoyl)-3-methyl-1-benzofuran-6-yl]-3,5-dimethoxybenzamide in laboratory experiments is its high solubility in aqueous solutions. Additionally, it is relatively stable, making it suitable for long-term storage. However, it is also relatively expensive, which may limit its use in some experiments.

Future Directions

There are a number of potential future directions for research on N-[2-(3,4-dimethoxybenzoyl)-3-methyl-1-benzofuran-6-yl]-3,5-dimethoxybenzamide. These include further investigation of its mechanism of action, development of new drug delivery systems, and exploration of its potential therapeutic applications. Additionally, further research on its biochemical and physiological effects, as well as its potential toxicity, is needed. Finally, it may be possible to develop new synthesis methods for this compound, which could lead to improved yields and lower costs.

Synthesis Methods

N-[2-(3,4-dimethoxybenzoyl)-3-methyl-1-benzofuran-6-yl]-3,5-dimethoxybenzamide can be synthesized using a variety of methods. The most common methods are the condensation reaction of 3,4-dimethoxybenzoyl chloride with 3-methyl-1-benzofuran-6-yl methanol, and the reaction of 3,4-dimethoxybenzoyl chloride with 3-methyl-1-benzofuran-6-yl ethyl acetate. The product is then treated with 3,5-dimethoxybenzoyl chloride to produce the desired compound.

Scientific Research Applications

N-[2-(3,4-dimethoxybenzoyl)-3-methyl-1-benzofuran-6-yl]-3,5-dimethoxybenzamide has a wide range of potential applications in scientific research. It has been used in the study of enzyme inhibition, protein-protein interactions, and drug delivery systems. Additionally, it has been used in the development of novel drugs and therapeutics.